N-[2-(1H-benzimidazol-2-yl)ethyl]-4-chloro-3-nitrobenzamide

• CAS RN: 301682-03-1
• Molecular Formula: C16H13ClN4O3
• Molecular Weight: 344.75g/mol
• IUPAC Name: N-[2-(1H-benzimidazol-2-yl)ethyl]-4-chloro-3-nitrobenzamide
• InChI: InChI=1S/C16H13ClN4O3/c17-11-6-5-10(9-14(11)21(23)24)16(22)18-8-7-15-19-12-3-1-2-4-13(12)20-15/h1-6,9H,7-8H2,(H,18,22)(H,19,20)
• InChI Key: GYWDNVCGQOXZBI-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)NC(=N2)CCNC(=O)C3=CC(=C(C=C3)Cl)[N+](=O)[O-]

Description

N-[2-(1H-benzimidazol-2-yl)ethyl]-4-chloro-3-nitrobenzamide is a carbonyl compound and an organohalogen compound.

Scientific Research Applications

Anticonvulsant Potential

• Quality Control in Anticonvulsants: N-(5-ethyl-[1,3,4]-thiadiazole-2-yl)-2-nitrobenzamide, a derivative related to the chemical structure of N-[2-(1H-benzimidazol-2-yl)ethyl]-4-chloro-3-nitrobenzamide, demonstrated high anticonvulsive activity. This led to the development of quality control methods for its standardization, including identification, impurity determination, and quantitative analysis using IR, UV, and NMR spectroscopy (Sych et al., 2018).

Anticancer Agents

• Potential in Cancer Treatment: A study synthesized and evaluated 2-aryl-5(6)-nitro-1H-benzimidazole derivatives as potential anticancer agents. Among these, a compound with a similar structural profile showed significant activity against human neoplastic cell lines and induced apoptosis in a specific cell line, suggesting its potential as a potent anticancer agent (Romero-Castro et al., 2011).

Catalysis in Chemical Reactions

• Catalyst for Chemical Reactions: Benzimidazole-functionalized metal complexes, related to the given compound, have been synthesized and characterized. These complexes have been used as efficient catalysts for Friedel–Crafts alkylations, demonstrating the compound's potential in facilitating significant chemical reactions (Huang et al., 2011).

Anthelmintic Activity

• Use in Antihelminthic Drugs: Benzimidazole derivatives were synthesized and studied for their anthelmintic activity. These compounds showed good activity against specific worms, indicating the potential use of such derivatives in developing antihelminthic drugs (Tajane et al., 2021).

Inhibition of Cancer Cell Proliferation

• Inhibiting Breast Cancer Cell Proliferation: A series of trisubstituted benzimidazole derivatives, structurally similar to the compound , were synthesized and evaluated. One such compound showed potent inhibitory effects on the proliferation of human breast cancer cells, suggesting a potential role in cancer treatment (Thimmegowda et al., 2008).

Antimicrobial Activity

• Antimicrobial Properties: Synthesis and characterization of 1,3,4-oxadiazole bearing 1H-benzimidazole derivatives, structurally related to the compound, exhibited significant antimicrobial activity against various bacterial strains, highlighting their potential as antimicrobial agents (Salahuddin et al., 2017).